![molecular formula C12H11ClFN3 B3034722 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine CAS No. 2119574-84-2](/img/structure/B3034722.png)
4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine
Overview
Description
4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine (CFIP) is a pyrimidine derivative that has been studied for its potential medicinal applications. CFIP has been found to possess a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-oxidant properties. It has also been studied for its ability to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, CFIP has been studied for its ability to modulate the activity of various receptors, such as the estrogen receptor (ER), androgen receptor (AR), and peroxisome proliferator-activated receptor gamma (PPARγ).
Scientific Research Applications
Chemical Synthesis and Structural Variability
- 4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine, as a part of the halopyridine family, is used in the synthesis of structurally diverse compounds. Research shows that halopyridines can be hydrolyzed and converted into various derivatives, including carboxylic acids and iodopyridines. These derivatives are valuable in creating a wide range of structural manifolds, demonstrating the chemical versatility of compounds like this compound (Schlosser & Bobbio, 2002).
Synthesis of Halogenated Pyridines
- The compound is also instrumental in synthesizing various halogenated pyridines. These halogenated pyridines, such as 5-fluoro and 2-chloropyridines, are synthesized through processes like diazotization and characterized for their reactivity and potential applications in different chemical reactions (Hand & Baker, 1989).
Deprotonation and Functionalization Studies
- Studies on deprotonation using substrates like 3,5-dichloro-2-fluoropyridine, which are similar to this compound, have shown exclusive deprotonation at specific positions. This leads to the formation of acids and iodopyridines, which are important for pharmaceutical research. The ability to selectively introduce functional groups offers immense possibilities for new structures in drug development (Bobbio & Schlosser, 2001).
Drug Synthesis and Biological Activity Studies
- This compound is also significant in synthesizing derivatives with potential biological activities, such as antiviral properties. Derivatives synthesized from related pyrimidines are tested for activity against viruses, showcasing the compound's role in developing new pharmaceutical agents (Coe et al., 1982).
Catalytic Reactions and Organic Synthesis
- Catalytic reactions involving compounds like this compound contribute significantly to organic synthesis. For instance, the compound's fluorinated pyrimidine derivatives play a crucial role in catalyzing C-C coupling reactions, emphasizing its application in advanced synthetic chemistry (Steffen et al., 2005).
Future Directions
Fluorinated pyridines, including “4-Chloro-2-(3-fluoropyridin-2-yl)-5-isopropylpyrimidine”, have found applications in various fields, including the agrochemical and pharmaceutical industries . The interest in the development of fluorinated chemicals has been steadily increasing, and it is expected that many novel applications of these compounds will be discovered in the future .
Properties
IUPAC Name |
4-chloro-2-(3-fluoropyridin-2-yl)-5-propan-2-ylpyrimidine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClFN3/c1-7(2)8-6-16-12(17-11(8)13)10-9(14)4-3-5-15-10/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRJLZWNMJSKELI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CN=C(N=C1Cl)C2=C(C=CC=N2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClFN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.